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Compound of Interest

Compound Name:
Cyclopentylmethanesulfonyl

Chloride

CAS No.: 242459-85-4

Cat. No.: B1598094 Get Quote

Executive Hazard Assessment
Chemical Identity: Cyclopentylmethanesulfonyl Chloride CAS: 242459-85-4 Molecular

Formula: C₆H₁₁ClO₂S Reactivity Class: Acid Halide / Sulfonyl Chloride

The Core Threat: The primary disposal hazard is uncontrolled hydrolysis. Upon contact with

moisture (even ambient humidity), this compound undergoes rapid hydrolysis, liberating

Hydrogen Chloride (HCl) gas and generating Cyclopentylmethanesulfonic acid.

Exothermic Risk: The hydrolysis is highly exothermic. In a closed waste container, this can

lead to rapid pressurization and rupture (BLEVE risk).

Corrosivity: The resulting byproduct is a strong acid (pH < 1), classifying the waste

immediately as RCRA D002 (Corrosive).

Lachrymator Potential: Like many sulfonyl chlorides, vapors are irritating to mucous

membranes and eyes.

Pre-Disposal Stabilization (The "Quenching" Protocol)
Do not place neat Cyclopentylmethanesulfonyl Chloride directly into a waste drum. It must

be chemically deactivated (quenched) first.
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Reagents Required:
Solvent: Dichloromethane (DCM) or Toluene (to dilute the reagent).

Base: Saturated Sodium Bicarbonate (NaHCO₃) or 10% Sodium Hydroxide (NaOH). Note:

NaHCO₃ generates CO₂ gas (foaming); NaOH generates more heat. Choose based on your

cooling capacity.

Ice Bath: Essential for thermal control.

Step-by-Step Quenching Procedure
This protocol converts the reactive chloride into a stable, water-soluble sulfonate salt.

Dilution: Dissolve the residual Cyclopentylmethanesulfonyl Chloride in an inert solvent

(DCM or Toluene) to a concentration of <10% v/v. This acts as a heat sink.

Cooling: Place the reaction vessel in an ice/water bath (0°C).

Hydrolysis (The "Kill" Step):

Slowly add the basic solution (e.g., 10% NaOH) dropwise.

Monitor Temperature: Ensure internal temperature does not exceed 20°C.

Reaction:

Verification: Test the pH of the aqueous layer. It should remain basic (pH > 9). If acidic, add

more base.

Phase Separation:

Organic Layer: Contains the solvent. Treat as Halogenated Organic Waste.

Aqueous Layer: Contains the neutralized sulfonate salt. Treat as Aqueous Chemical

Waste.

Waste Classification & Regulatory Compliance (RCRA)
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Proper coding is mandatory for federal (EPA) and local compliance.

Waste Stream Composition RCRA Code Hazard Class

Neat Chemical
Unused/Expired

Reagent

D002 (Corrosive),

D003 (Reactive -

Potential)

Corrosive Liquid,

Acidic, Organic, n.o.s.

Quenched Aqueous
Sulfonate salt, NaCl,

Water

Non-Hazardous (if pH

5-9)*

N/A (Verify local drain

disposal limits)

Quenched Organic
DCM/Toluene Trace

Reagent

F002 (Spent

Halogenated Solvent)
Flammable / Toxic

Solid Debris
Contaminated

Gloves/Wipes
D002 Hazardous Solid

*Note: Even if neutralized, many commercial waste haulers prefer listing "Quenched Sulfonyl

Chlorides" as Non-Regulated Chemical Waste rather than drain disposal to ensure "Cradle-to-

Grave" tracking.

Decision Logic & Workflow
The following diagram illustrates the decision matrix for handling this specific compound,

ensuring no step leads to an uncontrolled exothermic event.
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(CAS 242459-85-4)
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Neat Liquid
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Step 1: Dilute with DCM/Toluene
(Heat Sink)

Step 2: Cool to 0°C

Step 3: Slow Addition of 10% NaOH
(Monitor Exotherm)

Check pH of Aqueous Layer

pH < 7
(Incomplete)

Add Base

pH > 9
(Neutralized)

Step 4: Phase Separation

Organic Phase:
Dispose as Halogenated Solvent

(RCRA F002)

Aqueous Phase:
Dispose as Aqueous Waste

(Check Local Limits)
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Figure 1: Operational workflow for the controlled quenching and disposal of sulfonyl chlorides.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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